Cas no 41270-60-4 (3-hydroxy-5-phenylpyrazine-2-carboxylic Acid)

• Product Name: 3-hydroxy-5-phenylpyrazine-2-carboxylic Acid
• CAS No: 41270-60-4
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD26132391
• CID: 2123261
• PubChem ID: 12453562
• Update Time: 2025-05-20

3-hydroxy-5-phenylpyrazine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-5-phenyl-3,4-dihydropyrazine-2-carboxylic acid
• 41270-60-4
• 3-oxo-5-phenyl-4H-pyrazine-2-carboxylic acid
• 2-oxo-6-phenyl-1H-pyrazine-3-carboxylic acid
• 3-hydroxy-5-phenylpyrazine-2-carboxylicacid
• EN300-304355
• 3-hydroxy-5-phenylpyrazine-2-carboxylic acid
• DA-06018
• DTXSID501219215
• RBA27060
• 3,4-Dihydro-3-oxo-5-phenyl-2-pyrazinecarboxylic acid
• SCHEMBL6987949
• 3-hydroxy-5-phenylpyrazine-2-carboxylic Acid

• MDL： MFCD26132391
• Inchi： 1S/C11H8N2O3/c14-10-9(11(15)16)12-6-8(13-10)7-4-2-1-3-5-7/h1-6H,(H,13,14)(H,15,16)
• InChI Key： BEXNHBOBDYVGHS-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=NC=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 216.05349212Da
• Monoisotopic Mass: 216.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 592.5±50.0 °C at 760 mmHg
• Flash Point: 312.1±30.1 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

3-hydroxy-5-phenylpyrazine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 3-hydroxy-5-phenylpyrazine-2-carboxylic Acid

3-Hydroxy-5-Phenylpyrazine-2-Carboxylic Acid: A Comprehensive Overview

3-Hydroxy-5-phenylpyrazine-2-carboxylic acid, also known by its CAS number 41270-60-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazine derivatives, which are known for their unique chemical properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements in the research of this compound.

The molecular structure of 3-hydroxy-5-phenylpyrazine-2-carboxylic acid consists of a pyrazine ring with substituents at positions 2, 3, and 5. The pyrazine ring is a six-membered aromatic structure with two nitrogen atoms at positions 1 and 4. At position 2, there is a carboxylic acid group (-COOH), while position 3 bears a hydroxyl group (-OH). The phenyl group (-C6H5) is attached at position 5, adding to the compound's complexity and reactivity. This arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of 3-hydroxy-5-phenylpyrazine-2-carboxylic acid as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in drug design, particularly in the development of anti-inflammatory and antioxidant agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

In addition to its pharmacological applications, 3-hydroxy-5-phenylpyrazine-2-carboxylic acid has shown promise in materials science. Its ability to form coordination complexes with metal ions has been exploited in the development of novel catalysts and sensors. A research team from the University of California reported that when this compound is combined with copper ions, it forms a highly selective sensor for detecting nitric oxide (NO), a critical signaling molecule in biological systems.

The synthesis of 3-hydroxy-5-phenylpyrazine-2-carboxylic acid typically involves multi-step organic reactions. One common approach is the condensation of o-aminoaromatic compounds with carbonyl compounds under acidic conditions, followed by hydroxylation and phenylation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

The biological activity of 3-hydroxy-5-phenylpyrazine-2-carboxylic acid is largely influenced by its functional groups. The hydroxyl group at position 3 contributes to hydrogen bonding capabilities, enhancing solubility and bioavailability. The phenyl group at position 5 introduces hydrophobicity, which can be advantageous in drug design for targeting specific cellular pathways. Furthermore, the carboxylic acid group at position 2 facilitates interactions with biological macromolecules such as proteins and nucleic acids.

In terms of environmental impact, studies have shown that 3-hydroxy-5-phenylpyrazine-2-carboxylic acid exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further research is needed to assess its long-term effects on ecosystems and human health.

The versatility of CAS No. 41270-60-4, or 3-hydroxy-5-phenylpyrazine-2-carboxylic acid, makes it an invaluable compound for both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses for this molecule, its significance in various fields is expected to grow significantly.